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Compound of Interest

Compound Name: 3-Amino-2-oxazolidinone-d4

Cat. No.: B563276 Get Quote

Essential Safety and Handling Guide for 3-
Amino-2-oxazolidinone-d4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3-Amino-2-oxazolidinone-d4. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical Identifier:

Product Name: 3-Amino-2-oxazolidinone-d4

CAS Number: 1188331-23-8[1]

Molecular Formula: C3H2D4N2O2[1]

Molecular Weight: 106.12 g/mol [2]

Hazard Identification and Precautionary Statements:

3-Amino-2-oxazolidinone-d4 is classified with the following hazards:

Harmful if swallowed (Acute toxicity, Oral - Category 4).[1]
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Causes skin irritation (Skin corrosion/irritation - Category 2).[2]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2).[2]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation).[2]

Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity - Category 1, Chronic

aquatic toxicity - Category 1).[1]

Personal Protective Equipment (PPE):

The following personal protective equipment is mandatory when handling 3-Amino-2-
oxazolidinone-d4.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

preferred. Wear two pairs

when compounding,

administering, and disposing of

the substance.[3][4]

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn to prevent eye

contact.[3]

Respiratory Protection N95 or higher rated respirator
Required to prevent inhalation

of dust or aerosols.

Body Protection
Laboratory coat or disposable

gown

A disposable gown made of

low-permeability fabric with a

solid front, long sleeves, and

tight-fitting cuffs is

recommended.[3][4]

Foot Protection Closed-toe shoes Standard laboratory practice.

Operational Plan for Handling:
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A systematic approach is essential for the safe handling of 3-Amino-2-oxazolidinone-d4. The

following workflow outlines the key steps from preparation to post-handling procedures.

Workflow for Handling 3-Amino-2-oxazolidinone-d4

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don appropriate PPE

Prepare ventilated workspace (fume hood)

Weigh the required amount

Dissolve in appropriate solvent

Transfer solution

Decontaminate work surfaces

Dispose of waste

Doff PPE correctly

Wash hands thoroughly
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3-Amino-2-oxazolidinone-d4.

Experimental Protocols:

1. Preparation and Weighing:

Always handle 3-Amino-2-oxazolidinone-d4 within a certified chemical fume hood to avoid

inhalation of dust.[1]

Before handling, ensure all required PPE is correctly donned.

Use a calibrated analytical balance for weighing.

To minimize dust generation, handle the solid form gently.

2. Dissolution:

If preparing a solution, add the solvent to the weighed 3-Amino-2-oxazolidinone-d4 slowly

to avoid splashing.

The substance can be stored in a solvent at -80°C.[1]

3. Storage:

Store 3-Amino-2-oxazolidinone-d4 powder in a tightly sealed container at -20°C.[1]

Solutions should be stored at -80°C.[1][5]

Keep the container in a cool, well-ventilated area away from direct sunlight and sources of

ignition.[1]

Disposal Plan:

Proper disposal of 3-Amino-2-oxazolidinone-d4 and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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Solid Waste: Collect any unused solid 3-Amino-2-oxazolidinone-d4 and contaminated

materials (e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste

container.

Liquid Waste: Collect solutions containing 3-Amino-2-oxazolidinone-d4 in a separate,

labeled hazardous waste container. Do not mix with other solvent waste unless compatible.

Contaminated PPE: Dispose of used gloves, gowns, and other contaminated disposable

PPE in a designated hazardous waste container.

2. Disposal Procedure:

All waste must be disposed of through an approved waste disposal plant.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of 3-Amino-2-oxazolidinone-d4 down the drain or in regular trash.[6]

Emergency Procedures:
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Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1][6]

Spill

Evacuate the area. Wear full PPE, including

respiratory protection. Cover the spill with an

absorbent, non-combustible material (e.g., sand,

earth). Collect the material in a sealed container

for disposal. Decontaminate the spill area with a

suitable solvent (e.g., alcohol) and then wash

with soap and water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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